Cas no 16734-98-8 (4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid)

• Product Name: 4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid
• CAS No: 16734-98-8
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD06802567
• CID: 98830
• PubChem ID: 20100108
• Update Time: 2025-04-18

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylsulfonyl)-
• 4-(4-METHANESULFONYLPHENYL)BENZOIC ACID
• 4'-Methanesulfonyl-biphenyl-4-carboxylic acid
• 4'-(methanesulphonyl)biphenyl-4-carboxylic acid
• 4'-(Methylsulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4'-Methylsulfonyl-biphenyl-4-carbonsaeure
• ACMC-1BVD2
• ANW-22283
• CTK0G9513
• SureCN2349058
• 4-(4-Methylsulfonylphenyl)benzoic acid
• 4'-(Methanesulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylicacid
• CS-0208173
• BB 0223684
• AM807793
• BS-21692
• MFCD06802567
• 16734-98-8
• A849047
• QSBUYGJDNKPSAR-UHFFFAOYSA-N
• DTXSID20602489
• SCHEMBL2349058
• AKOS004118868
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylsulfonyl)-
• 4'-METHANESULFONYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid

• MDL： MFCD06802567
• Inchi： 1S/C14H12O4S/c1-19(17,18)13-8-6-11(7-9-13)10-2-4-12(5-3-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： QSBUYGJDNKPSAR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 276.04566
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 519.1±50.0 °C at 760 mmHg
• Flash Point: 267.7±30.1 °C
• PSA: 71.44
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)